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Compound of Interest

Compound Name:
Dimethyl pyrimidine-2,5-

dicarboxylate

CAS No.: 115600-17-4

Cat. No.: B2665253

Get Quote

Introduction & Compound Profile
Dimethyl pyrimidine-2,5-dicarboxylate (CAS: 54250-93-2 / 115600-17-4) is a symmetrical

pyrimidine derivative characterized by ester functionalities at the C2 and C5 positions.[1][2] Its

electron-deficient heteroaromatic core makes it a reactive intermediate for nucleophilic

substitutions and cyclization reactions, but also renders it susceptible to specific degradation

pathways, such as base-catalyzed hydrolysis.[2]
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Property Specification

IUPAC Name Dimethyl pyrimidine-2,5-dicarboxylate

Formula

Molecular Weight 196.16 g/mol

Structure
Pyrimidine ring substituted with methyl esters at

positions 2 and 5.[1][2][3][4]

Symmetry symmetry axis passes through C2 and C5.[1][2]

H4 and H6 protons are chemically equivalent.[1]

LogP (Predicted)
~0.2 – 0.6 (Moderate polarity, amenable to RP-

HPLC)

Critical Quality Attributes (CQAs)
Regio-purity: Ensuring the esters are strictly at 2,5 positions (vs. 2,4 or 4,6 isomers from

non-selective synthesis).

Hydrolysis Degradants: Monomethyl esters (Acid-Ester impurities) formed by moisture

exposure.[1][2]

Residual Solvents: Methanol (from esterification) or chlorinated solvents (from synthesis).[1]

Analytical Workflow Strategy
The characterization strategy integrates spectroscopic identification with quantitative

chromatographic assays.
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Figure 1: Integrated analytical workflow for structural confirmation and purity assessment.

Protocol 1: Structural Identification (NMR & MS)[1]
[2][5]
A. Nuclear Magnetic Resonance ( H NMR)
Due to the symmetry of the molecule, the NMR spectrum is deceptively simple but highly

diagnostic.[1]

Instrument: 400 MHz or higher.
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Solvent:

(preferred) or

(if solubility is an issue).[1][2]

Concentration: ~10 mg in 0.6 mL.

Expected Chemical Shifts (

): | Proton Environment | Multiplicity | Integration | Shift (

ppm) | Mechanistic Insight | | :--- | :--- | :--- | :--- | :--- | | Py-H4, H6 | Singlet | 2H | 9.30 – 9.50 |
Highly deshielded due to proximity to ring nitrogens and electron-withdrawing esters.[1][2] | |
C2-COOC

| Singlet | 3H | 4.05 – 4.15 | Ester methyl flanked by two nitrogens (C2 position) is more
deshielded.[1][2] | | C5-COOC

| Singlet | 3H | 3.95 – 4.05 | Ester methyl at C5 is less deshielded than C2.[1][2] |

Note: If H4 and H6 appear as a doublet or multiple signals, this indicates a loss of symmetry

(e.g., regioisomer contamination).[1]

B. Mass Spectrometry (LC-MS)[1][2][3][5]
Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

Target Ion:

.[1]

Adducts: Sodium adduct

is common for diesters.[1]

Protocol 2: Purity Assay by RP-HPLC
This method separates the diester from potential mono-acid hydrolysis products and starting

materials.[2]
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Chromatographic Conditions
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.[1]

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress silanol activity

and keep acids protonated).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 254 nm (Primary, pyrimidine

) and 220 nm (Secondary).[1]

Injection Volume: 5 µL.

Gradient Program
Time (min) % Mobile Phase B Event

0.0 5 Equilibration

2.0 5
Isocratic Hold (Elute polar

salts)

12.0 95 Linear Gradient

15.0 95 Wash

15.1 5 Re-equilibration

20.0 5 End

System Suitability Criteria
Retention Time (

): The diester should elute between 6–9 minutes.
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Tailing Factor (

):

.[1]

Resolution (

):

between the main peak and any hydrolysis impurity (Mono-methyl ester usually elutes
earlier).[1]

Protocol 3: Residual Solvents (GC-Headspace)
Since the synthesis likely involves methanol (esterification) or chlorinated solvents, a generic

USP <467> approach is recommended.[1][2]

Column: DB-624 (30 m x 0.32 mm x 1.8 µm).[1][2]

Carrier Gas: Nitrogen or Helium (Flow ~1.5 mL/min).[1]

Oven Program: 40°C (hold 5 min)

Ramp 10°C/min

240°C.

Headspace Conditions:

Incubation: 80°C for 20 mins.

Solvent: DMSO or DMAc (The diester is soluble and stable at this temp).[1]

Synthesis & Impurity Logic (Mechanistic Insight)
Understanding the origin of the molecule allows for targeted impurity analysis.[1] The

compound is often synthesized via the condensation of a C3 fragment with an amidine or by

oxidizing methyl groups on a pyrimidine ring.
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Figure 2: Potential impurity origins based on synthetic pathways.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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